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Compound of Interest

Compound Name: Boc-Pyr-OtBu

Cat. No.: B8797260

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical structure, properties, and
synthesis of Boc-Pyr-OtBu, a key building block in peptide synthesis and drug discovery.

1. Chemical Identity and Properties

Boc-Pyr-OtBu is the common abbreviation for (S)-N-Boc-Pyroglutamic acid tert-butyl ester. Its
chemical structure consists of a pyroglutamic acid core, which is a cyclic lactam of glutamic
acid. The amine group of the pyroglutamic acid is protected by a tert-butoxycarbonyl (Boc)
group, and the carboxylic acid group is esterified with a tert-butyl (OtBu) group. These
protecting groups are crucial in synthetic organic chemistry, particularly in peptide synthesis, as
they prevent unwanted side reactions.[1]

The quantitative data for Boc-Pyr-OtBu, also known as di-tert-butyl (S)-5-oxopyrrolidine-1,2-
dicarboxylate, are summarized in the table below.
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Property

Value

Reference

Chemical Name

(S)-N-Boc-Pyroglutamic acid

tert-butyl ester

[1]

di-tert-butyl (S)-5-
oxopyrrolidine-1,2-

Synonyms dicarboxylate, tert-Butyl N-Boc- 12]13]
L-pyroglutamate

CAS Number 91229-91-3 [21[31[4]
Molecular Formula C14H23NO5 [2][3][4]
Molecular Weight 285.34 g/mol [21[4]
Appearance White to off-white solid/powder  [1]
Melting Point 55.0t0 59.0 °C [1]
Purity >98% [2]
Storage Room Temperature, Sealed in 214

dry conditions

2. Structural Elucidation

The structure of Boc-Pyr-OtBu has been confirmed by various spectroscopic methods. While a
complete set of spectra for this specific compound is not readily available in all public
databases, data for closely related analogs and the interpretation of its *H NMR spectrum
provide a clear picture of its molecular architecture.

2.1. Spectroscopic Data

e H NMR (500 MHz, CDCls): & 4.5 (dd, J=2.5, 6.85 Hz, 1H), 2.4-2.7 (m, 2H), 2.3 (m, 1H), 2.0
(m, 1H), 1.57 (s, 9H), 1.50 (s, 9H).

e BBC NMR, IR, and Mass Spectrometry: Specific experimental data for 13C NMR, Infrared (IR)
spectroscopy, and Mass Spectrometry of di-tert-butyl (S)-5-oxopyrrolidine-1,2-dicarboxylate
were not explicitly found in the search results. However, for similar structures, the IR
spectrum is expected to show strong absorption bands around 1740 cm~1* corresponding to
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the ester and ketone carbonyl groups. Mass spectrometry would likely show fragmentation
patterns involving the loss of the tert-butyl and Boc groups.

2.2. Solubility

Boc-protected amino acids are generally soluble in a range of organic solvents. Based on data
for similar compounds, Boc-Pyr-OtBu is expected to be soluble in solvents such as dimethyl
sulfoxide (DMSO), chloroform, dichloromethane, ethyl acetate, and acetone.[5] The ethyl ester
analog is reported to be soluble in methanol.[6]

3. Experimental Protocol: Synthesis of Boc-Pyr-OtBu

A general and efficient method for the synthesis of di-tert-butyl (S)-5-oxopyrrolidine-1,2-
dicarboxylate involves the Boc protection of tert-butyl (S)-5-oxopyrrolidine-2-carboxylate.

3.1. Materials and Methods

o tert-Butyl (S)-5-oxopyrrolidine-2-carboxylate
o Acetonitrile (MeCN)

e 4-Dimethylaminopyridine (DMAP)
 Di-tert-butyl dicarbonate (Bocz0)

o Ethyl acetate (EtOAC)

e Hexane

o Magnesium sulfate (MgSOa4)

 Silica gel for column chromatography

3.2. Procedure

e To a1l L round bottom flask, add 40 g (216 mmol) of tert-butyl (S)-5-oxopyrrolidine-2-
carboxylate followed by 350 mL of acetonitrile (MeCN).
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e Cool the reaction mixture to 0-5 °C.

e Add 4-dimethylaminopyridine (DMAP, 0.5 g, 4.32 mmol) and di-tert-butyl dicarbonate (Bocz0,
47.1 g, 216 mmol).

» Allow the reaction to warm up slowly to room temperature over 30 minutes.

e The reaction progress can be monitored by thin-layer chromatography (TLC).

e Once the reaction is complete, concentrate the mixture under reduced pressure to obtain an
oil.

o Dissolve the oil in a minimal amount of ethyl acetate (EtOAc).

 Purify the product by column chromatography on silica gel using a gradient elution from
100% hexane to a 1:1 mixture of hexane and ethyl acetate.

o Collect the fractions containing the desired product and concentrate them under reduced
pressure to afford di-tert-butyl (S)-5-oxopyrrolidine-1,2-dicarboxylate as a solid.

4. Visualization of the Chemical Structure

The following diagram illustrates the chemical structure of Boc-Pyr-OtBu.

Caption: Chemical structure of Boc-Pyr-OtBu.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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